Cas no 63857-85-2 (5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol)

5-(4-Chlorophenyl)-1,3,4-thiadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a 4-chlorophenyl group at the 5-position and a thiol moiety at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of the thiol group allows for versatile functionalization, while the chlorophenyl substituent enhances stability and influences electronic properties. Its utility extends to the development of agrochemicals, corrosion inhibitors, and biologically active molecules, particularly in antimicrobial and antifungal research. The compound's well-defined synthesis route and consistent purity ensure reproducibility in industrial and academic settings.

5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol structure

63857-85-2 structure

Product Name:5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol

CAS No:63857-85-2

MF:C₈H₅ClN₂S₂

MW:228.721697568893

MDL:MFCD01569426

CID:518418

PubChem ID:5129045

Update Time:2025-06-07

5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(4-chlorophenyl)-3H-1,3,4-thiadiazole-2-thione
- 5-(4-Chlorophenyl)-1,3,4-thiadiazole-2-thiol
- AC1NNXX6
- CTK2F7572
- F9995-0978
- NSC137056
- NSC-137056
- SureCN972899
- 2-Mercapto-5-(4-chlorophenyl)-1,3,4-thiadiazole
- NSC 137056
- DTXSID70408594
- 5-(4-chlorophenyl)-2-mercapto-1,3,4-thiadiazole
- MFCD01569426
- SCHEMBL972899
- EN300-235076
- NGMTZWFKSLNRMT-UHFFFAOYSA-N
- STL509725
- 5-(4-chlorophenyl)-1,3,4-thiadiazole-2(3H)-thione
- 5-(4-Chlorophenyl)-1,3,4-thiadiazole-2-thiol, 96%
- AKOS003677661
- 63857-85-2
- AKOS030229629
- 2-mercapto-5-(4'-chlorophenyl)-1,3,4-thiadiazole
- DB-358604
- 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol
- MDL： MFCD01569426
- Inchi： 1S/C8H5ClN2S2/c9-6-3-1-5(2-4-6)7-10-11-8(12)13-7/h1-4H,(H,11,12)
- InChI Key： NGMTZWFKSLNRMT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NNC(=S)S1

Computed Properties

Exact Mass: 227.95845
Monoisotopic Mass: 227.958
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.8A^2
XLogP3: 3.2

Experimental Properties

Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 212-214 ºC
Boiling Point: 326.4°Cat760mmHg
Flash Point: 151.2°C
Refractive Index: 1.759
Solubility: Almost insoluble (0.037 g/l) (25 º C),
PSA: 24.39
LogP: 3.52110

5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol Pricemore >>

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